Cas no 1344051-69-9 (3-[(5-Bromo-2-fluorophenyl)methoxy]azetidine)

• Product Name: 3-[(5-Bromo-2-fluorophenyl)methoxy]azetidine
• CAS No: 1344051-69-9
• MF: C₁₀H₁₁BrFNO
• MW: 260.102845430374
• CID: 6147583
• PubChem ID: 63106445
• Update Time: 2025-06-22

3-[(5-Bromo-2-fluorophenyl)methoxy]azetidine Chemical and Physical Properties

Names and Identifiers

• 3-[(5-bromo-2-fluorophenyl)methoxy]azetidine
• AKOS012407246
• EN300-1146282
• 1344051-69-9
• 3-[(5-Bromo-2-fluorophenyl)methoxy]azetidine

• Inchi： 1S/C10H11BrFNO/c11-8-1-2-10(12)7(3-8)6-14-9-4-13-5-9/h1-3,9,13H,4-6H2
• InChI Key： QMEYZTJMRDDJMD-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)COC1CNC1)F

Computed Properties

• Exact Mass: 259.00080g/mol
• Monoisotopic Mass: 259.00080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-[(5-Bromo-2-fluorophenyl)methoxy]azetidine

3-[(5-Bromo-2-fluorophenyl)methoxy]azetidine: A Comprehensive Overview

The compound with CAS No. 1344051-69-9, known as 3-[(5-Bromo-2-fluorophenyl)methoxy]azetidine, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a bromine atom at the 5-position and a fluorine atom at the 2-position of a phenyl ring, attached via a methoxy group to an azetidine ring. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery and advanced materials.

Recent studies have highlighted the importance of azetidine derivatives in the development of novel therapeutic agents. The azetidine ring, a four-membered cyclic ether, is known for its rigidity and ability to form hydrogen bonds, making it an ideal scaffold for drug design. The presence of bromine and fluorine substituents further enhances the molecule's pharmacokinetic properties, such as bioavailability and metabolic stability. Researchers have explored the potential of 3-[(5-Bromo-2-fluorophenyl)methoxy]azetidine as a precursor for synthesizing bioactive compounds with anti-inflammatory, antiviral, and anticancer activities.

In terms of synthesis, 3-[(5-Bromo-2-fluorophenyl)methoxy]azetidine can be prepared through a variety of routes, including nucleophilic substitution and ring-closing reactions. One notable method involves the reaction of 5-bromo-2-fluorophenol with an azetidinone derivative under basic conditions, followed by hydrolysis to yield the final product. This approach has been optimized in recent studies to improve yield and purity, making it more feasible for large-scale production.

The structural uniqueness of 3-[(5-Bromo-2-fluorophenyl)methoxy]azetidine also lends itself to applications in materials science. For instance, researchers have investigated its use as a building block for constructing advanced polymers and self-healing materials. The molecule's ability to form strong intermolecular interactions makes it suitable for applications in nanotechnology and drug delivery systems.

From a commercial perspective, 3-[(5-Bromo-2-fluorophenyl)methoxy]azetidine is increasingly being sought after by pharmaceutical companies and research institutions due to its potential as an intermediate in drug synthesis. Its demand has grown significantly in recent years, driven by advancements in medicinal chemistry and the need for novel therapeutic agents.

In conclusion, 3-[(5-Bromo-2-fluorophenyl)methoxy]azetidine (CAS No. 1344051-69-9) is a versatile compound with promising applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in the development of innovative solutions in medicine and materials science.